Cas no 78587-72-1 (3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester)
78587-72-1 structure
Product Name:3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester
CAS No:78587-72-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD04125316
CID:553363
PubChem ID:1475136
Update Time:2025-04-19
3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(3-amino-4-hydroxyphenyl)acetate
- Benzeneacetic acid,3-amino-4-hydroxy-, methyl ester
- (3-Amino-4-hydroxyphenyl)aceticacid methyl ester
- Methyl 3-amino-4-hydroxybenzeneacetate
- Methyl 3-amino-4-hydroxyphenylacetate
- SCHEMBL287469
- MLS000736201
- CEPDWEWFQRUWPP-UHFFFAOYSA-N
- methyl(3-amino-4-hydroxyphenyl)acetate
- AKOS005070314
- Z1201622979
- SMR000338451
- FT-0648715
- CS-W000711
- HMS2660I07
- 78587-72-1
- methyl-3-amino-4-hydroxyphenylacetate
- CHEMBL1372098
- methyl-2-(3-amino-4-hydroxyphenyl)acetate
- EN300-7388097
- methyl (3-amino-4-hydroxyphenyl)acetate
- 3X-0844
- DTXSID60363067
- A865009
- J-521822
- MFCD04125316
- DB-075494
- 3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester
-
- MDL: MFCD04125316
- Inchi: 1S/C9H11NO3/c1-13-9(12)5-6-2-3-8(11)7(10)4-6/h2-4,11H,5,10H2,1H3
- InChI Key: CEPDWEWFQRUWPP-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=CC(=C(C=1)N)O)=O
Computed Properties
- Exact Mass: 181.074
- Monoisotopic Mass: 181.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.6A^2
Experimental Properties
- Melting Point: 102-105°
3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester Security Information
- HazardClass:IRRITANT
3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120646-1g |
Methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 1g |
$296.80 | 2023-09-01 | |
| Alichem | A019120646-5g |
Methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 5g |
$533.50 | 2023-09-01 | |
| Chemenu | CM123800-1g |
methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 1g |
$292 | 2021-06-17 | |
| Apollo Scientific | OR9882-250mg |
Methyl 3-amino-4-hydroxyphenylacetate |
78587-72-1 | 95% | 250mg |
£23.00 | 2025-02-20 | |
| Apollo Scientific | OR9882-1g |
Methyl 3-amino-4-hydroxyphenylacetate |
78587-72-1 | 95% | 1g |
£48.00 | 2025-02-20 | |
| Apollo Scientific | OR9882-5g |
Methyl 3-amino-4-hydroxyphenylacetate |
78587-72-1 | 95% | 5g |
£384.00 | 2023-04-13 | |
| Chemenu | CM123800-1g |
methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 1g |
$135 | 2024-07-23 | |
| Chemenu | CM123800-5g |
methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 5g |
$533 | 2024-07-23 | |
| Fluorochem | 217498-1g |
Methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 1g |
£96.00 | 2022-02-28 | |
| Fluorochem | 217498-5g |
Methyl 2-(3-amino-4-hydroxyphenyl)acetate |
78587-72-1 | 95% | 5g |
£384.00 | 2022-02-28 |
3-\u200bAmino-\u200b4-\u200bhydroxy-\u200bbenzeneacetic acid methyl ester Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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